Cas no 121132-94-3 (3(2H)-Thiophenone, 2,4-dimethyl-)

• Product Name: 3(2H)-Thiophenone, 2,4-dimethyl-
• CAS No: 121132-94-3
• MF: C₆H₈OS
• MW: 128.192120552063
• CID: 3686722
• PubChem ID: 11105386
• Update Time: 2025-04-22

3(2H)-Thiophenone, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone, 2,4-dimethyl-
• 2,4-Dimethylthiophen-3(2H)-one
• SCHEMBL8823853
• 121132-94-3

• Inchi： 1S/C6H8OS/c1-4-3-8-5(2)6(4)7/h3,5H,1-2H3
• InChI Key： NLPDPSDFHPKODC-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C1C)=O

Computed Properties

• Exact Mass: 128.02958605g/mol
• Monoisotopic Mass: 128.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters